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Compound of Interest

Compound Name: 3-(Cyclopentyloxy)azetidine

Cat. No.: B15268126 Get Quote

Essential Safety and Handling Guide for 3-
(Cyclopentyloxy)azetidine
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 3-(Cyclopentyloxy)azetidine.

The following procedures are based on available data for structurally similar compounds and

general chemical safety principles.

Chemical Identifier:

Compound Name 3-(Cyclopentyloxy)azetidine

CAS Number 1344282-98-9

Molecular Formula C8H15NO

Molecular Weight 141.21 g/mol

Hazard Identification and Precautionary Measures
Based on data for analogous compounds, 3-(Cyclopentyloxy)azetidine is anticipated to

cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2]

Signal Word: Warning[1][2]
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Hazard Statements:[1][2]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:[1][2]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P312: Call a POISON CENTER or doctor if you feel unwell.

P332+P313: If skin irritation occurs: Get medical advice/attention.

P337+P313: If eye irritation persists: Get medical advice/attention.

P362: Take off contaminated clothing and wash before reuse.

P403+P233: Store in a well-ventilated place. Keep container tightly closed.

P405: Store locked up.

P501: Dispose of contents/container to an approved waste disposal plant.
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure when handling 3-
(Cyclopentyloxy)azetidine.

PPE Category Specifications

Eye Protection
Chemical safety goggles or a face shield are

required.

Hand Protection

Wear suitable protective gloves. Nitrile or

neoprene gloves are generally recommended

for handling organic amines.

Skin and Body Protection
A lab coat or chemical-resistant apron should be

worn. Ensure full coverage of exposed skin.

Respiratory Protection

Use in a well-ventilated area, preferably within a

chemical fume hood. If ventilation is inadequate,

a NIOSH-approved respirator with an organic

vapor cartridge is necessary.

Operational and Disposal Plans
Handling and Storage:

Avoid contact with skin, eyes, and clothing.[1]

Wash hands thoroughly after handling.[1]

Use only in a well-ventilated area, such as a chemical fume hood.[1]

Store in a tightly closed container in a cool, dry, and well-ventilated place.[1]

Keep away from incompatible materials such as strong oxidizing agents.

First-Aid Measures:
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In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention immediately.[1][2]

In case of skin contact: Immediately flush skin with plenty of water for at least 15 minutes

while removing contaminated clothing and shoes. Get medical attention if irritation develops.

[1][2]

If inhaled: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.[1][2]

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Get medical attention immediately.[1][2]

Spill and Leak Procedures:

Ensure adequate ventilation.

Remove all sources of ignition.

Wear appropriate personal protective equipment.

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place it in a

suitable container for disposal.

Do not let the product enter drains.

Disposal:

Disposal of this chemical must be in accordance with all applicable federal, state, and local

environmental regulations.

Contact a licensed professional waste disposal service to dispose of this material.

Experimental Workflow for Handling Chemical Spills
The following diagram outlines the logical steps to be taken in the event of a chemical spill.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://aksci.com/sds/8738DQ_SDS.pdf
https://aksci.com/sds/4165AA_SDS.pdf
https://aksci.com/sds/8738DQ_SDS.pdf
https://aksci.com/sds/4165AA_SDS.pdf
https://aksci.com/sds/8738DQ_SDS.pdf
https://aksci.com/sds/4165AA_SDS.pdf
https://aksci.com/sds/8738DQ_SDS.pdf
https://aksci.com/sds/4165AA_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15268126?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Spill Occurs

Evacuate Immediate Area

Alert Supervisor and Safety Officer

Don Appropriate PPE

Contain the Spill

Absorb with Inert Material

Collect and Containerize Waste

Decontaminate the Area

Dispose of Waste Properly

Complete Spill Report

Click to download full resolution via product page

Caption: Workflow for Chemical Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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